6-bromo-3-chloro-N-[1-(4-pyridinyl)ethyl]-1-benzothiophene-2-carboxamide

• IUPAC Name: 6-bromo-3-chloro-N-(1-pyridin-4-ylethyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H12BrClN2OS/c1-9(10-4-6-19-7-5-10)20-16(21)15-14(18)12-3-2-11(17)8-13(12)22-15/h2-9H,1H3,(H,20,21)
• InChI Key: WMPOXNSDQFGBQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=NC=C1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)Br)Cl
• Molecular Formula: C16H12BrClN2OS
• Molecular Weight: 395.7 g/mol

Description

6-bromo-3-chloro-N-[1-(4-pyridinyl)ethyl]-1-benzothiophene-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-bromo-3-chloro-N-[1-(4-pyridinyl)ethyl]-1-benzothiophene-2-carboxamide is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and signaling pathways that are involved in inflammation, cancer, and viral infections.
Biochemical and Physiological Effects
Studies have shown that 6-bromo-3-chloro-N-[1-(4-pyridinyl)ethyl]-1-benzothiophene-2-carboxamide exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been found to induce apoptosis in cancer cells and inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One advantage of using 6-bromo-3-chloro-N-[1-(4-pyridinyl)ethyl]-1-benzothiophene-2-carboxamide in lab experiments is its potential for use as a fluorescent probe for detecting DNA. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully explore its potential applications.

Future Directions

There are several future directions for research on 6-bromo-3-chloro-N-[1-(4-pyridinyl)ethyl]-1-benzothiophene-2-carboxamide. One area of interest is its potential use in developing new anti-inflammatory drugs. Another area of research is its potential as a fluorescent probe for detecting DNA. Additionally, further studies are needed to fully understand its mechanism of action and explore its potential applications in cancer and viral infections.

Synthesis Methods

The synthesis of 6-bromo-3-chloro-N-[1-(4-pyridinyl)ethyl]-1-benzothiophene-2-carboxamide is a multi-step process that involves the reaction of 2-chloro-5-bromo-thiophene with ethyl 4-pyridylacetate, followed by the reaction with 3-chloro-1-(2,2,2-trifluoroethyl)benzene and then with 2-amino-3-bromo-1-benzothiophene-5-carboxamide. The final product is obtained after purification through column chromatography and recrystallization.

Scientific Research Applications

6-bromo-3-chloro-N-[1-(4-pyridinyl)ethyl]-1-benzothiophene-2-carboxamide has been studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, anticancer, and antiviral activities. In addition, it has been studied for its potential use as a fluorescent probe for detecting DNA.